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Compound of Interest

Compound Name: 1-Phenylpyrrolidin-3-amine

Cat. No.: B101601

In-Depth Technical Guide: 1-Phenylpyrrolidin-3-
amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenylpyrrolidin-3-amine, a
versatile building block in medicinal chemistry. The document details its chemical and physical
properties, synthesis, and its role as a precursor in the development of novel therapeutics.

Core Molecular Information

1-Phenylpyrrolidin-3-amine is a substituted pyrrolidine derivative with a phenyl group
attached to the nitrogen atom of the pyrrolidine ring and an amine group at the 3-position. Its
chemical structure and properties are fundamental to its reactivity and applications in drug
design.

Molecular Formula and Weight

The chemical formula and molecular weight of 1-Phenylpyrrolidin-3-amine are summarized in
the table below.
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Property Value Citation
Molecular Formula C1oH14N:2 [1]
Molecular Weight 162.23 g/mol [1]
IUPAC Name 1-phenylpyrrolidin-3-amine [1]
CAS Number 18471-41-5 [1]

Physicochemical Properties (Computed)

The following table outlines the computed physicochemical properties of 1-Phenylpyrrolidin-3-
amine, providing insights into its behavior in various chemical environments.

Property Value Citation
XLogP3 1.3 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p 2 ]
Rotatable Bond Count 2 [1]

Exact Mass 162.115698455 Da [1]
Topological Polar Surface Area  29.3 A2 [1]
Heavy Atom Count 12 [1]

Synthesis of 1-Phenylpyrrolidin-3-amine

The synthesis of 1-Phenylpyrrolidin-3-amine is most commonly achieved through a two-step
process involving a Buchwald-Hartwig amination followed by deprotection. This palladium-
catalyzed cross-coupling reaction is a powerful method for forming carbon-nitrogen bonds.[2][3]

Synthetic Workflow
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The general workflow for the synthesis of 1-Phenylpyrrolidin-3-amine is depicted in the
diagram below.
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A high-level overview of the synthetic route to 1-Phenylpyrrolidin-3-amine.

Experimental Protocol: Two-Step Synthesis
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The following is a representative experimental protocol for the synthesis of 1-

Phenylpyrrolidin-3-amine derivatives, adapted from literature procedures.[3]

Step 1: Synthesis of Boc-protected Intermediates via Buchwald-Hartwig Amination

To a reaction vessel, add the appropriate aryl bromide, N-Boc-3-aminopyrrolidine, a
palladium catalyst (e.g., Pdz(dba)s), and a suitable phosphine ligand (e.g., BINAP).

The reaction is carried out in an inert atmosphere (e.g., nitrogen or argon).

A suitable solvent, such as toluene, is added, followed by a base (e.g., sodium tert-butoxide).

The reaction mixture is heated to the appropriate temperature and stirred until the reaction is
complete, as monitored by techniques like TLC or LC-MS.

Upon completion, the reaction mixture is cooled, and the crude product is worked up using
standard extraction and purification techniques, such as column chromatography, to yield the
Boc-protected intermediate.

Step 2: Deprotection to Yield 1-Phenylpyrrolidin-3-amine

The Boc-protected intermediate is dissolved in a suitable solvent, such as dichloromethane
(DCM).

An acid, typically trifluoroacetic acid (TFA), is added to the solution.
The reaction mixture is stirred at room temperature until the deprotection is complete.
The solvent and excess acid are removed under reduced pressure.

The resulting residue is neutralized with a base, such as 25% ammonium hydroxide, to yield
the final product, 1-phenylpyrrolidin-3-amine.[3] This product may be used in subsequent
reactions without further purification.[3]

Applications in Drug Development

1-Phenylpyrrolidin-3-amine serves as a crucial scaffold for the synthesis of a variety of

biologically active molecules. Its derivatives have shown promise in several therapeutic areas.
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Role as a Precursor in Medicinal Chemistry

The pyrrolidine ring is a privileged structure in drug discovery, and 1-Phenylpyrrolidin-3-
amine provides a versatile platform for creating diverse chemical libraries. The primary and
secondary amine functionalities allow for a wide range of chemical modifications.

The logical relationship for its use as a building block is illustrated below.
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Application of 1-Phenylpyrrolidin-3-amine as a core scaffold in drug discovery.

Biological Activities of Derivatives

Derivatives of 1-Phenylpyrrolidin-3-amine have been synthesized and evaluated for a range

of biological activities, including:

» Antiseizure and Antinociceptive Properties: Novel alaninamide derivatives synthesized from
1-phenylpyrrolidin-3-amine have been investigated for their potential as antiseizure and

antinociceptive therapies.[3]

e Anticonvulsant Activity: A series of N-aryl and N-aminoaryl 3-phenyl pyrrolidine-2,5-diones,
which can be conceptually derived from the 1-phenylpyrrolidine scaffold, have been tested

for anticonvulsant activity.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b101601?utm_src=pdf-body
https://www.benchchem.com/product/b101601?utm_src=pdf-body
https://www.benchchem.com/product/b101601?utm_src=pdf-body-img
https://www.benchchem.com/product/b101601?utm_src=pdf-body
https://www.benchchem.com/product/b101601?utm_src=pdf-body
https://www.benchchem.com/product/b101601?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11157491/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

1-Phenylpyrrolidin-3-amine is associated with several hazard classifications. Proper safety
precautions should be taken when handling this compound.

GHS Hazard Statements

The following GHS hazard statements have been reported for 1-Phenylpyrrolidin-3-amine:[1]
e H302: Harmful if swallowed.

e H312: Harmful in contact with skin.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when working with this chemical. All handling should be performed in a
well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Phenylpyrrolidin-3-amine molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101601#1-phenylpyrrolidin-3-amine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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